Cas no 1261859-55-5 (5-Methoxy-6-(2,4,5-trichlorophenyl)picolinic acid)

• Product Name: 5-Methoxy-6-(2,4,5-trichlorophenyl)picolinic acid
• CAS No: 1261859-55-5
• MF: C₁₃H₈Cl₃NO₃
• MW: 332.566520690918
• CID: 4969846
• Update Time: 2025-06-25

5-Methoxy-6-(2,4,5-trichlorophenyl)picolinic acid Chemical and Physical Properties

Names and Identifiers

• 5-Methoxy-6-(2,4,5-trichlorophenyl)picolinic acid

• Inchi： 1S/C13H8Cl3NO3/c1-20-11-3-2-10(13(18)19)17-12(11)6-4-8(15)9(16)5-7(6)14/h2-5H,1H3,(H,18,19)
• InChI Key： JNLHKPWETHPMQF-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=CC=1C1C(=CC=C(C(=O)O)N=1)OC)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 358
• XLogP3: 4.2
• Topological Polar Surface Area: 59.4

Additional information on 5-Methoxy-6-(2,4,5-trichlorophenyl)picolinic acid

Introduction to 5-Methoxy-6-(2,4,5-trichlorophenyl)picolinic Acid (CAS No. 1261859-55-5)

5-Methoxy-6-(2,4,5-trichlorophenyl)picolinic acid is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its unique Chemical Abstracts Service (CAS) number 1261859-55-5, represents a fascinating example of how structural complexity can be harnessed for potential therapeutic applications. The molecular framework of this acid incorporates both methoxy and trichlorophenyl substituents, which are strategically positioned to modulate its chemical properties and biological interactions.

The significance of 5-Methoxy-6-(2,4,5-trichlorophenyl)picolinic acid lies in its potential as a precursor or intermediate in the synthesis of more complex pharmacophores. Its structural motif, featuring a picolinic acid backbone modified with chlorinated aromatic groups, suggests utility in the development of novel compounds targeting various biological pathways. Recent advancements in medicinal chemistry have highlighted the importance of such structurally diverse molecules in overcoming drug resistance and enhancing therapeutic efficacy.

In the realm of academic research, 5-Methoxy-6-(2,4,5-trichlorophenyl)picolinic acid has been explored for its possible role in modulating enzyme activity and cellular signaling. Studies have indicated that compounds with similar structural features may interact with enzymes involved in metabolic pathways relevant to inflammation and cancer. The presence of multiple halogen atoms in its structure enhances its reactivity, making it a valuable scaffold for further chemical derivatization. This characteristic has opened up avenues for designing molecules with tailored biological activities.

One of the most intriguing aspects of 5-Methoxy-6-(2,4,5-trichlorophenyl)picolinic acid is its potential application in the synthesis of metal-organic frameworks (MOFs). MOFs are porous materials that have been widely studied for their applications in catalysis, gas storage, and separation technologies. The acidic nature of the picolinic acid moiety allows this compound to act as a ligand in the formation of coordination complexes with transition metals. These complexes exhibit diverse properties that make them suitable for various industrial and scientific applications.

The incorporation of chloro substituents into the aromatic ring significantly influences the electronic properties of 5-Methoxy-6-(2,4,5-trichlorophenyl)picolinic acid, thereby affecting its interaction with biological targets. Chlorinated aromatic compounds are known for their ability to engage in hydrophobic interactions and π-stacking phenomena, which are crucial for binding to proteins and nucleic acids. This feature has prompted researchers to investigate its potential as an inhibitor or activator of specific enzymes or receptors.

Recent computational studies have demonstrated that 5-Methoxy-6-(2,4,5-trichlorophenyl)picolinic acid can be effectively used as a ligand in crystal engineering to form novel supramolecular structures. These structures exhibit unique properties such as selective binding and molecular recognition capabilities. Such findings are particularly relevant in the development of smart materials that can respond to external stimuli or environmental changes. The versatility of this compound underscores its importance as a building block in advanced material science applications.

The synthesis of 5-Methoxy-6-(2,4,5-trichlorophenyl)picolinic acid involves multi-step organic transformations that highlight the ingenuity of modern synthetic chemistry. The process typically begins with the functionalization of a suitable precursor to introduce the methoxy group and subsequently the trichlorophenyl moiety. Advanced techniques such as cross-coupling reactions and palladium-catalyzed transformations play a pivotal role in achieving high yields and purity levels.

In conclusion, 5-Methoxy-6-(2,4,5-trichlorophenyl)picolinic acid (CAS No. 1261859-55-5) stands out as a versatile compound with broad implications in pharmaceutical research and material science. Its unique structural features offer opportunities for designing innovative drugs and functional materials. As research continues to uncover new applications for this compound, 5-Methoxy-6-(2,4,5-trichlorophenyl)picolinic acid is poised to play an increasingly significant role in advancing scientific knowledge and technological innovation.